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Compound of Interest

Compound Name: Isooctyl acrylate

Cat. No.: B1210171 Get Quote

An In-depth Technical Guide to Isooctyl Acrylate

Introduction
Isooctyl acrylate (IOA) is an organic compound belonging to the acrylate ester class of

chemicals.[1] It is the ester formed from acrylic acid and isooctanol, a branched eight-carbon

alcohol.[1] Characterized as a clear, colorless liquid, IOA is a key monofunctional monomer

used extensively in the synthesis of acrylic polymers and copolymers through free-radical

polymerization.[1][2] The branched isooctyl group imparts specific properties to the resulting

polymers, such as a low glass transition temperature (Tg), flexibility, and hydrophobicity.[1][2]

These characteristics make isooctyl acrylate a valuable component in the formulation of

pressure-sensitive adhesives (PSAs), including medical-grade adhesives, as well as in

coatings, sealants, and as a reactive diluent in various polymer systems.[1][2][3]

Chemical Identity and Molecular Structure
Chemical Name: Isooctyl acrylate

CAS Number: 29590-42-9[4]

Molecular Formula: C₁₁H₂₀O₂[3]

Synonyms: 2-Propenoic acid, isooctyl ester; 6-methylheptyl acrylate; Acrylic acid, isooctyl

ester[3]
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The molecular structure consists of a branched eight-carbon alkyl (isooctyl) group ester-linked

to an acrylate moiety.[5] This structure provides a combination of a flexible, hydrophobic side

chain and a reactive vinyl group for polymerization.

Physicochemical Properties
The physical and chemical properties of isooctyl acrylate are summarized in the table below.

Property Value Reference

Molecular Weight 184.27 g/mol [3]

Appearance Colorless liquid [1][3]

Density 0.88 g/cm³ at 25 °C [5][6]

Boiling Point 196.8 °C [3]

125 °C at 20 mmHg [5]

Flash Point 91 °C (closed cup) [3][7]

Vapor Pressure 0.15 mmHg [3]

Water Solubility
0.001 g/100ml at 23 °C (very

poor)
[3]

LogP (Octanol/Water Partition

Coefficient)
3.93 [3]

Refractive Index (n20/D) 1.437 [5][8]

Viscosity 2 mm²/s at 25 °C [3]

Synthesis and Manufacturing
The primary industrial synthesis of isooctyl acrylate is achieved through the direct

esterification of acrylic acid with isooctanol.[1] This reaction is typically catalyzed by an acid,

such as sulfuric acid, and is reversible.[1][8] To drive the reaction toward the product, an

excess of the alcohol may be used, and water is removed as it is formed.[1] A polymerization

inhibitor is also added to prevent the premature polymerization of the acrylate monomer during

the process.[2][9]
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Figure 1: General workflow for the synthesis of isooctyl acrylate via esterification.
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Polymerization and Applications
Isooctyl acrylate is a monofunctional monomer that readily undergoes free-radical

polymerization due to its vinyl group.[1] It is a crucial building block for acrylic polymers and is

often copolymerized with other monomers to tailor the final properties of the material. Its low

viscosity also allows it to be used as a reactive diluent, which helps to reduce the viscosity of

resin formulations for easier processing before being incorporated into the polymer backbone

during curing.[2]

Polymers derived from IOA are noted for their excellent flexibility, adhesion, and durability,

particularly at low temperatures.[1]

Key Application Areas:

Pressure-Sensitive Adhesives (PSAs): IOA is a primary component in the production of

acrylic PSAs, valued for its ability to create a good balance of tack, peel, and shear strength.

[2]

Medical Adhesives: Due to good biocompatibility and low skin irritation potential, IOA-based

copolymers are used in hypoallergenic medical adhesives for skin contact applications.[3][5]

Coatings and Sealants: It enhances flexibility, water resistance, and adhesion in various

coating and sealant formulations.[10]

Hydrogels: Can be incorporated into hydrogel networks for applications such as controlled

drug delivery.[2]
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Figure 2: Logical flow of free-radical polymerization using isooctyl acrylate (IOA) monomer.

Experimental Protocols
Synthesis of Isooctyl Acrylate via Esterification
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This protocol is based on a described industrial process and should be adapted for laboratory

scale with appropriate safety measures.

Materials:

Acrylic acid

Isooctanol (Molar ratio to acrylic acid typically 1.2:1 to 1.5:1)[1]

Water-soluble acid catalyst (e.g., sulfuric acid)

Polymerization inhibitor (e.g., hydroquinone)

Three-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and a

distillation setup (e.g., Dean-Stark apparatus) to remove water.

Heating mantle

Vacuum source

Procedure:

Charge the reaction flask with the polymerization inhibitor, acrylic acid, and isooctanol.[9]

Begin stirring the mixture to ensure homogeneity.

Slowly add the acid catalyst to the mixture while stirring.[9]

Assemble the distillation apparatus and begin heating the mixture.

Gradually increase the temperature while applying a vacuum to facilitate the removal of

water produced during the esterification. A multi-stage process can be effective[9]:

Stage 1: Heat to 88-92 °C under a vacuum of -38.0 to -43.0 kPa.

Stage 2: Increase temperature to 95.0-97.5 °C and vacuum to -53.0 to -58.0 kPa.

Stage 3: Increase temperature to 103.0-107.0 °C and vacuum to -70.0 to -72.5 kPa.
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Stage 4: Hold at 110.0-115.0 °C under a vacuum of -77.5 to -82.5 kPa to drive the reaction

to completion.

Monitor the reaction by collecting the water in the distillation receiver. The reaction is

considered complete when water is no longer produced.

Cool the crude product mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with a sodium bicarbonate

solution (to neutralize the acid catalyst) and then with brine or deionized water to remove

impurities.

Dry the organic layer over an anhydrous salt (e.g., magnesium sulfate), filter, and purify by

vacuum distillation to obtain pure isooctyl acrylate.

Radical Polymerization of Isooctyl Acrylate
This protocol outlines a conceptual method for nanoemulsion polymerization.

Materials:

Isooctyl acrylate (monomer)

Sodium dodecyl sulfate (SDS) (surfactant)

Potassium persulfate (KPS) (water-soluble initiator)[11]

Deionized water

Reaction vessel with mechanical stirrer, condenser, nitrogen inlet, and temperature control.

Procedure:

Prepare an aqueous solution of the surfactant (SDS) in deionized water within the reaction

vessel.

Add the isooctyl acrylate monomer to the surfactant solution while stirring vigorously to

form a stable nanoemulsion.
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Purge the system with nitrogen for at least 30 minutes to remove dissolved oxygen, which

can inhibit free-radical polymerization.

Heat the emulsion to the desired reaction temperature (e.g., 70-80 °C) under a continuous

nitrogen blanket.

Prepare a fresh aqueous solution of the initiator (KPS) and add it to the heated emulsion to

start the polymerization.

Maintain the reaction at a constant temperature and stirring speed for several hours. The

progress can be monitored by taking samples periodically to analyze for monomer

conversion using techniques like gravimetry or gas chromatography.

Once the desired conversion is reached, cool the reactor to terminate the polymerization.

The result is a stable latex of poly(isooctyl acrylate) nanoparticles.[11]

Safety and Toxicology
Isooctyl acrylate is a combustible liquid and presents several health and environmental

hazards.[4][12] Handling should be performed in well-ventilated areas, away from heat and

open flames, using appropriate personal protective equipment (PPE).[6][7]

GHS Hazard Classification:

Hazard Code Hazard Statement Reference

H227 Combustible liquid [4][12]

H315 Causes skin irritation [3][4]

H319 Causes serious eye irritation [3][4]

H335 May cause respiratory irritation [3][4]

H400 Very toxic to aquatic life [3][4]

H410
Very toxic to aquatic life with

long lasting effects
[3][4]
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Exposure Routes: Inhalation, skin contact, eye contact, ingestion.[3][7]

Short-Term Effects: The substance is irritating to the eyes, skin, and respiratory tract.[3][7]

Ingestion poses an aspiration hazard, which could lead to pneumonitis.[3][7]

Long-Term Effects: Repeated or prolonged skin contact may lead to skin sensitization or an

allergic reaction.[7][12]

Environmental Hazards: The substance is very toxic to aquatic organisms and should not be

released into the environment.[3][7]

Spillage and Disposal: In case of a spill, collect leaking liquid in covered containers and

absorb the remainder with sand or an inert absorbent.[3][7] Dispose of waste according to

local, state, and federal regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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